Cas no 1542847-28-8 (tert-butyl N-(3-amino-2-methylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(3-amino-2-methylbutan-2-yl)carbamate
• CAS No: 1542847-28-8
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• MDL: MFCD26677579
• CID: 5180822
• PubChem ID: 83350030
• Update Time: 2025-05-24

tert-butyl N-(3-amino-2-methylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-amino-1,1-dimethylpropyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(3-amino-2-methylbutan-2-yl)carbamate

• MDL： MFCD26677579
• Inchi： 1S/C10H22N2O2/c1-7(11)10(5,6)12-8(13)14-9(2,3)4/h7H,11H2,1-6H3,(H,12,13)
• InChI Key： KWXYYVJRXOWPAP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)(C)C(N)C

Additional information on tert-butyl N-(3-amino-2-methylbutan-2-yl)carbamate

Professional Introduction to Compound with CAS No. 1542847-28-8 and Product Name: Tert-butyl N-(3-amino-2-methylbutan-2-yl)carbamate

The compound with the CAS number 1542847-28-8 and the product name Tert-butyl N-(3-amino-2-methylbutan-2-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound incorporates a tert-butyl group and an N-(3-amino-2-methylbutan-2-yl)carbamate moiety, which contribute to its distinct chemical properties and reactivity. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatility and efficacy as pharmacological agents. The N-(3-amino-2-methylbutan-2-yl)carbamate moiety, in particular, has been studied for its role in modulating various biological pathways. This segment of the molecule is known to exhibit favorable interactions with biological targets, making it a promising candidate for further exploration in drug discovery. The presence of the tert-butyl group further enhances the compound's stability and solubility, which are critical factors in pharmaceutical formulations.

Current research in the field of carbamate derivatives has revealed several intriguing applications. For instance, studies have demonstrated that carbamate compounds can serve as potent inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The specific arrangement of atoms in Tert-butyl N-(3-amino-2-methylbutan-2-yl)carbamate allows for selective binding to these enzymes, thereby modulating their activity. This selective interaction is a key factor in the development of targeted therapies that minimize side effects associated with non-specific drug action.

Moreover, the structural features of this compound make it an excellent candidate for use in combinatorial chemistry and high-throughput screening (HTS) protocols. These methodologies are widely employed in pharmaceutical research to identify novel lead compounds with desired pharmacological properties. The ease with which Tert-butyl N-(3-amino-2-methylbutan-2-yl)carbamate can be modified and incorporated into diverse molecular libraries underscores its utility as a building block in synthetic chemistry. Such flexibility is essential for generating a wide range of derivatives that can be screened for biological activity.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the behavior of carbamate compounds like Tert-butyl N-(3-amino-2-methylbutan-2-yl)carbamate. By employing sophisticated algorithms, researchers can predict how this compound will interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and optimizing drug candidates for clinical trials. The integration of computational methods with traditional wet-lab techniques has significantly accelerated the pace of drug discovery, making compounds like this one more accessible for therapeutic applications.

The synthesis of Tert-butyl N-(3-amino-2-methylbutan-2-yl)carbamate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates, such as amino acids or amines, which are then coupled with carbamic acid derivatives under controlled conditions. The introduction of the tert-butyl group at an appropriate stage ensures the stability and reactivity required for subsequent functionalization. Each step in the synthesis is meticulously optimized to maximize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

In conclusion, Tert-butyl N-(3-amino-2-methylbutan-2-yl)carbamate (CAS No. 1542847-28-8) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and synthetic applications. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases. The combination of experimental techniques and computational methods ensures that such compounds will remain at the forefront of medicinal chemistry innovation.